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Solubility of 1,2,4-Butanetriol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,4-Butanetriol (BT) is a triol, an organic compound containing three hydroxyl (-OH) groups,

with the chemical formula C4H10O3.[1] This colorless to slightly yellow, odorless, and

hygroscopic viscous liquid is a chiral molecule and exists as two enantiomers.[2][3] Its

structure, featuring three hydrophilic hydroxyl groups, makes it a polar molecule with a

significant capacity for hydrogen bonding.[4] These characteristics are central to its solubility

profile and its applications in various fields, including as a precursor in the synthesis of

pharmaceuticals and as a component in the production of polymers.[3][5] Understanding the

solubility of 1,2,4-Butanetriol in a range of solvents is critical for its effective use in chemical

synthesis, formulation development, and purification processes.

Solubility Profile of 1,2,4-Butanetriol
The solubility of 1,2,4-Butanetriol is fundamentally governed by its polarity and its ability to

form hydrogen bonds with solvent molecules. Due to the presence of three hydroxyl groups, BT

is highly soluble in polar protic solvents, particularly water, with which it is miscible.[1][4] It also

exhibits good solubility in other polar solvents like alcohols.[2] Conversely, it is expected to

have low solubility in non-polar solvents.[4]
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While extensive quantitative solubility data at various temperatures is not readily available in

the public domain, a qualitative summary of its expected solubility in different classes of

solvents is presented in Table 1.

Table 1: Qualitative Solubility of 1,2,4-Butanetriol in Various Solvents

Solvent Class Solvent Example Expected Solubility Reference(s)

Polar Protic Water Miscible [1][4]

Methanol Soluble [2]

Ethanol Soluble [2]

Isopropanol Soluble

Glycerol Soluble

Polar Aprotic Acetone Soluble

Acetonitrile Sparingly Soluble

Dimethylformamide

(DMF)
Soluble

Dimethyl Sulfoxide

(DMSO)
Soluble

Non-Polar Toluene Insoluble [4]

Hexane Insoluble [4]

Diethyl Ether Sparingly Soluble

Chloroform Slightly Soluble

Note: "Soluble" and "Sparingly Soluble" are qualitative terms and the actual solubility can vary

with temperature.

Experimental Protocol for Solubility Determination
A precise determination of the solubility of 1,2,4-Butanetriol can be achieved using a variety of

experimental methods. The gravimetric method is a common and straightforward approach for
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determining the solubility of a liquid in a solvent.

Gravimetric Method for Solubility Determination
Objective: To determine the mass of 1,2,4-Butanetriol that dissolves in a given mass of solvent

at a specific temperature to the point of saturation.

Materials:

1,2,4-Butanetriol (high purity)

Selected solvent (analytical grade)

Thermostatically controlled water bath or incubator

Calibrated analytical balance (±0.0001 g)

Glass vials with airtight seals

Magnetic stirrer and stir bars

Syringes and syringe filters (chemically compatible with the solvent and solute)

Drying oven

Desiccator

Procedure:

Preparation of Solvent: Add a known volume or mass of the selected solvent to a series of

glass vials.

Addition of Solute: Add an excess amount of 1,2,4-Butanetriol to each vial to ensure that a

saturated solution is formed. The presence of a separate, undissolved phase of 1,2,4-
Butanetriol should be visible.

Equilibration: Seal the vials tightly and place them in a thermostatically controlled water bath

or incubator set to the desired temperature. Allow the mixtures to equilibrate for a sufficient

period (typically 24-48 hours) with continuous stirring to ensure saturation.
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Phase Separation: Once equilibrium is reached, stop the stirring and allow the undissolved

1,2,4-Butanetriol to settle.

Sample Withdrawal: Carefully withdraw a known volume of the clear, saturated supernatant

using a pre-warmed (if the experiment is at elevated temperature) syringe. Immediately filter

the solution through a syringe filter to remove any undissolved micro-droplets.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Dispense the filtered, saturated solution into the pre-weighed evaporating dish and record

the total mass.

Carefully evaporate the solvent in a drying oven at a temperature below the boiling point of

1,2,4-Butanetriol but sufficient to remove the solvent.

Once the solvent is completely evaporated, cool the evaporating dish containing the 1,2,4-
Butanetriol residue in a desiccator to room temperature.

Weigh the evaporating dish with the residue.

Calculation:

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of 1,2,4-Butanetriol = (Mass of dish + residue) - (Mass of empty dish)

Mass of solvent = Mass of the saturated solution - Mass of 1,2,4-Butanetriol

Solubility ( g/100 g solvent) = (Mass of 1,2,4-Butanetriol / Mass of solvent) x 100

Workflow for Gravimetric Solubility Determination
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Preparation

Equilibration

Sampling

Analysis

Calculation

Add known amount of solvent to vial

Add excess 1,2,4-Butanetriol

Equilibrate at constant temperature
with stirring (24-48h)

Cease stirring and allow phases to separate

Withdraw supernatant with syringe

Filter supernatant

Add filtered sample to dish and weigh

Weigh empty evaporating dish

Evaporate solvent

Cool and weigh dish with residue

Calculate solubility
(g/100g solvent)
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Goal

Analytical Methods

HPLC Details GC Details

Quantification

Determine 1,2,4-Butanetriol
Concentration in Saturated Solution

High-Performance Liquid Chromatography (HPLC) Gas Chromatography (GC)

Reversed-Phase Column (e.g., C18) Polar Mobile Phase (e.g., Water) Refractive Index Detector (RID) Derivatization (e.g., Silylation) Flame Ionization Detector (FID)

Calibration Curve with Standards

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["solubility of 1,2,4-Butanetriol in different solvents"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146131#solubility-of-1-2-4-butanetriol-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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